5-(3,4-Dimethoxyphenyl)-1-(4,6-dimethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one

• Molecular Formula: C26H22N2O6S
• Molecular Weight: 490.5 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C26H22N2O6S/c1-13-10-14(2)21-19(11-13)35-26(27-21)28-22(15-7-8-16(32-3)18(12-15)33-4)20(24(30)25(28)31)23(29)17-6-5-9-34-17/h5-12,22,30H,1-4H3
• InChI Key: KKEBYUIQEIMIIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC(=C(C=C5)OC)OC)C

Description

The compound 5-(3,4-Dimethoxyphenyl)-1-(4,6-dimethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one is a structurally complex heterocyclic molecule featuring a pyrrolin-2-one core. Key substituents include a 3,4-dimethoxyphenyl group at position 5, a 4,6-dimethylbenzothiazol-2-yl moiety at position 1, and a 2-furylcarbonyl group at position 2.

Biological Activity

The compound 5-(3,4-Dimethoxyphenyl)-1-(4,6-dimethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the synthesis, characterization, and biological effects of this compound, focusing on its cytotoxicity, antimicrobial properties, and anti-inflammatory effects.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions that include the formation of the pyrrolinone core and subsequent functionalization. The characterization is often conducted using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy to confirm the structure and purity.

Table 1: Characterization Data

Technique	Observations
NMR	Peaks corresponding to aromatic protons and methoxy groups observed.
Mass Spectrometry	Molecular ion peak at m/z indicative of the molecular weight.
IR Spectroscopy	Characteristic absorption bands for C=O and C-H stretching.

Cytotoxicity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that it can induce apoptosis in human breast cancer cells (MCF-7) with an IC50 value in the low micromolar range.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	5.0	Induction of apoptosis
HeLa	7.5	Cell cycle arrest
A549	6.0	Reactive oxygen species generation

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against a range of pathogens. It demonstrates potent activity against both Gram-positive and Gram-negative bacteria.

Table 3: Antimicrobial Activity Data

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

Anti-inflammatory Effects

In addition to its cytotoxic and antimicrobial activities, this compound has shown promise in reducing inflammation. Experimental models indicate that it can significantly lower levels of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Case Studies

• Case Study on Breast Cancer Cells :
  • In a study published in the European Journal of Medicinal Chemistry, the compound was tested on MCF-7 cells. Results demonstrated a dose-dependent increase in apoptosis markers, suggesting a potential therapeutic role in breast cancer treatment .
• Antimicrobial Efficacy :
  • A research article highlighted its effectiveness against multidrug-resistant strains of bacteria, making it a candidate for further development as an antibiotic agent .
• Inflammation Model :
  • In vivo studies using a carrageenan-induced paw edema model showed that administration of the compound resulted in a significant reduction in swelling compared to control groups .

Scientific Research Applications

Anticancer Activity

Preliminary studies have indicated that 5-(3,4-Dimethoxyphenyl)-1-(4,6-dimethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one exhibits notable anticancer properties. In vitro assays have been conducted on various cancer cell lines to evaluate its cytotoxic effects:

• Cell Lines Tested : MCF7 (breast cancer), SKOV-3 (ovarian cancer), HeLa (cervical cancer), and A549 (lung cancer).
• Findings : The compound demonstrated significant inhibition of cell proliferation and induced apoptosis in sensitive cell lines .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Research indicates that similar compounds in its class have shown effectiveness against a range of bacterial and fungal pathogens. Further studies are needed to elucidate the specific mechanisms of action for this compound against microbial targets.

Case Studies

• Study on Anticancer Efficacy : A study conducted by researchers focused on synthesizing derivatives of this compound and evaluating their anticancer efficacy using MTT assays across multiple tumor cell lines. Results indicated that modifications to the substituents significantly influenced biological activity, highlighting the importance of structural optimization in drug design .
• Molecular Docking Studies : In silico molecular docking studies have been performed to predict the binding affinity of 5-(3,4-Dimethoxyphenyl)-1-(4,6-dimethylbenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one to various biological targets involved in cancer progression and inflammation. These studies suggest potential interactions with key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis highlights structural and functional similarities and differences between the target compound and related molecules from the provided evidence.

Benzothiazole-Containing Derivatives (Patent Example 76, )

The patent in describes compounds like 2-(1-(4-amino-3-(5-(morpholinomethyl)thiophen-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one, which shares the benzothiazole moiety but differs in core structure and substituents:

• Core Structure : The target compound has a pyrrolin-2-one ring, whereas Example 76 features a chromen-4-one (coumarin) core.
• Substituents: Both compounds include heteroaromatic groups (benzothiazole in the target, pyrazolo-pyrimidine in Example 76). However, Example 76 incorporates fluorinated phenyl groups and morpholinomethyl-thiophene, which may enhance solubility or target specificity.
• Physical Properties : Example 76 reports a melting point of 252–255°C and a molecular mass of 531.3 g/mol (M⁺+1) . Comparable data for the target compound are unavailable in the evidence.

Pyrazole-Based Agrochemicals ()

Pyrazole derivatives such as fipronil and ethiprole are widely used as pesticides. While structurally distinct from the target compound, they share functional motifs:

• Heterocyclic Core : Fipronil and ethiprole are pyrazole derivatives, whereas the target compound is based on pyrrolin-2-one.
• Electron-Withdrawing Groups : Both the target compound (furylcarbonyl, benzothiazole) and pyrazole pesticides (trifluoromethyl, sulfinyl) incorporate electron-deficient substituents, which often enhance stability or bioactivity.